![molecular formula C15H19N3O B213593 1-ethyl-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide](/img/structure/B213593.png)
1-ethyl-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-ethyl-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide, also known as EPMC, is a chemical compound that has gained significant attention in the scientific community due to its potential pharmacological applications. EPMC belongs to the pyrazole carboxamide family and has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects.
Mechanism of Action
The exact mechanism of action of 1-ethyl-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide is not fully understood. However, it has been suggested that this compound may exert its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid mediators that play a key role in the inflammatory response. By inhibiting COX enzymes, this compound may reduce the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
This compound has been shown to exhibit a wide range of biochemical and physiological effects. In animal models, this compound has been shown to reduce inflammation, pain, and fever. This compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 1-ethyl-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide in lab experiments is that it exhibits a wide range of pharmacological activities, making it a versatile compound for studying various diseases and conditions. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on 1-ethyl-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide. One potential avenue of research is to investigate the molecular targets of this compound and its mechanism of action. This could help to elucidate the pharmacological effects of this compound and identify potential therapeutic targets. Another future direction is to investigate the potential use of this compound in combination with other drugs for the treatment of various diseases. Finally, further studies are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 1-ethyl-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide involves the reaction of 4-ethylphenylhydrazine with ethyl acetoacetate, followed by the addition of methyl hydrazinecarboxylate and acetic anhydride. The resulting product is then purified through recrystallization. The yield of this compound is typically around 70%, and the purity can be determined by thin-layer chromatography and melting point analysis.
Scientific Research Applications
1-ethyl-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide has been extensively studied for its pharmacological properties. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. This compound has also been investigated for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
Molecular Formula |
C15H19N3O |
---|---|
Molecular Weight |
257.33 g/mol |
IUPAC Name |
1-ethyl-N-(4-ethylphenyl)-5-methylpyrazole-4-carboxamide |
InChI |
InChI=1S/C15H19N3O/c1-4-12-6-8-13(9-7-12)17-15(19)14-10-16-18(5-2)11(14)3/h6-10H,4-5H2,1-3H3,(H,17,19) |
InChI Key |
IZMQWXYURVVOOG-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=C(N(N=C2)CC)C |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=C(N(N=C2)CC)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.